Cas no 2307734-64-9 (2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE)
2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE
- 2-(1-Aminoethyl)benzonitrilehydrochloride
- WS-00300
- CS-0173256
- 2-(1-AMINOETHYL)BENZONITRILE HCL
- SCHEMBL1670845
- 2307734-64-9
- 2-(1-aminoethyl)benzonitrile;hydrochloride
- Y14118
-
- Inchi: 1S/C9H10N2.ClH/c1-7(11)9-5-3-2-4-8(9)6-10;/h2-5,7H,11H2,1H3;1H
- InChI Key: FZMLMOTWNDEXLJ-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1C(N)C)#N.Cl
Computed Properties
- Exact Mass: 182.0610761g/mol
- Monoisotopic Mass: 182.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8Ų
2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01JXDT-100mg |
2-(1-Aminoethyl)Benzonitrile Hydrochloride |
2307734-64-9 | 97% | 100mg |
$28.00 | 2025-02-11 | |
| Aaron | AR01JXDT-250mg |
2-(1-Aminoethyl)Benzonitrile Hydrochloride |
2307734-64-9 | 97% | 250mg |
$66.00 | 2025-02-11 | |
| Aaron | AR01JXDT-1g |
2-(1-Aminoethyl)Benzonitrile Hydrochloride |
2307734-64-9 | 97% | 1g |
$255.00 | 2025-02-11 | |
| 1PlusChem | 1P01JX5H-100mg |
2-(1-aminoethyl)benzonitrile hydrochloride |
2307734-64-9 | 97% | 100mg |
$49.00 | 2024-05-24 | |
| 1PlusChem | 1P01JX5H-250mg |
2-(1-aminoethyl)benzonitrile hydrochloride |
2307734-64-9 | 97% | 250mg |
$90.00 | 2024-05-24 | |
| A2B Chem LLC | BA08245-100mg |
2-(1-aminoethyl)benzonitrile hydrochloride |
2307734-64-9 | 97% | 100mg |
$44.00 | 2024-04-20 | |
| A2B Chem LLC | BA08245-250mg |
2-(1-aminoethyl)benzonitrile hydrochloride |
2307734-64-9 | 97% | 250mg |
$91.00 | 2024-04-20 | |
| A2B Chem LLC | BA08245-1g |
2-(1-aminoethyl)benzonitrile hydrochloride |
2307734-64-9 | 97% | 1g |
$325.00 | 2024-04-20 | |
| 1PlusChem | 1P01JX5H-1g |
2-(1-aminoethyl)benzonitrile hydrochloride |
2307734-64-9 | 97% | 1g |
$290.00 | 2024-05-24 |
2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE
Introduction to 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE (CAS No. 2307734-64-9)
2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE, identified by the Chemical Abstracts Service Number (CAS No.) 2307734-64-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This hydrochloride salt of 2-(1-aminomethyl)benzonitrile has garnered attention due to its versatile structural properties and potential applications in drug discovery and development. The compound’s molecular structure, featuring a benzonitrile core linked to an aminoethyl group, positions it as a valuable intermediate in synthesizing various pharmacologically active molecules.
The benzonitrile moiety is a well-documented pharmacophore in medicinal chemistry, often contributing to the bioactivity of small molecules through its ability to interact with biological targets such as enzymes and receptors. The presence of the aminoethyl group further enhances the compound’s reactivity, making it a promising candidate for derivatization into more complex structures. This dual functionality has sparked interest among researchers exploring novel therapeutic agents.
In recent years, the field of drug discovery has witnessed a surge in the development of targeted therapies, particularly in oncology and neurodegenerative diseases. 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE has been investigated for its potential role in modulating pathways associated with these conditions. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on specific kinases and proteases implicated in cancer progression. Additionally, its structural similarity to known neuroprotective agents makes it an attractive scaffold for designing new treatments for neurodegenerative disorders.
The hydrochloride salt form of 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Improved solubility often translates to better bioavailability and efficacy, making this salt form particularly appealing for clinical applications. Researchers have leveraged this property to explore its potential as a prodrug or a precursor for more complex molecules with enhanced pharmacokinetic profiles.
Advances in computational chemistry and molecular modeling have further propelled the study of 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE. These tools have enabled scientists to predict binding affinities and interactions with biological targets with unprecedented accuracy. Such simulations have guided the design of optimized derivatives with improved potency and selectivity. For instance, virtual screening campaigns have identified structural modifications that could enhance the compound’s ability to bind to specific enzymes while minimizing off-target effects.
The synthesis of 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzonitriles followed by functional group transformations. The introduction of the aminoethyl group typically involves reductive amination or nucleophilic addition strategies. Given its significance, several research groups have published detailed protocols for its preparation, which have been widely adopted in academic and industrial laboratories.
Quality control and analytical characterization are paramount when dealing with pharmaceutical intermediates like 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards before proceeding to preclinical or clinical studies.
The growing interest in 2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE underscores its potential as a building block for novel therapeutics. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly vital role in addressing unmet medical needs. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.
2307734-64-9 (2-(1-AMINOETHYL)BENZONITRILE HYDROCHLORIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)